Cas no 2172201-67-9 (2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid)

• Product Name: 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• CAS No: 2172201-67-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6341111
• PubChem ID: 165525412
• Update Time: 2025-05-23

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• 2172201-67-9
• EN300-1495644
• 2-cyclopropyl-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-4-26(2,23(30)29-27(3,24(31)32)17-13-14-17)16-28-25(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YZESMNZDCRNEJB-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid

Research Brief on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS: 2172201-67-9)

The compound 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS: 2172201-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in peptide synthesis and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, ensuring high yields and purity in peptide chain assembly.

Recent studies have explored the potential applications of this compound in the synthesis of novel peptide-based therapeutics. One notable area of research involves its use in the development of protease inhibitors, which are critical in treating diseases such as HIV/AIDS and hepatitis C. The cyclopropyl moiety in the molecule is believed to enhance the stability and bioavailability of the resulting peptides, making it a valuable building block in drug design. Additionally, the compound's compatibility with standard SPPS protocols has been demonstrated, further underscoring its utility in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the kinetic and thermodynamic properties of 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid in the context of peptide bond formation. The study revealed that the compound exhibits favorable reaction kinetics, with a high degree of stereochemical control, which is essential for the synthesis of enantiomerically pure peptides. These findings suggest that the compound could play a pivotal role in the production of next-generation peptide therapeutics with improved efficacy and reduced side effects.

Another recent advancement involves the use of this compound in the development of targeted drug delivery systems. By incorporating 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid into peptide-based carriers, researchers have achieved enhanced specificity and reduced off-target effects. This approach has shown promise in preclinical trials for cancer therapy, where precise delivery of chemotherapeutic agents to tumor cells is paramount. The compound's ability to facilitate the formation of stable peptide-drug conjugates has been a key factor in these developments.

Despite these promising applications, challenges remain in the large-scale production and purification of peptides derived from this compound. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce costs. For instance, a 2024 study in Organic Process Research & Development highlighted the use of continuous-flow chemistry as a scalable alternative to traditional batch synthesis. This method not only enhances efficiency but also minimizes waste, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS: 2172201-67-9) represents a versatile and valuable tool in modern peptide synthesis and drug development. Its unique structural attributes and compatibility with established synthetic methods make it a cornerstone in the design of novel therapeutics. Ongoing research continues to uncover new applications and refine production techniques, ensuring its relevance in the rapidly evolving field of chemical biology and medicinal chemistry.